Cas no 1805383-06-5 (Ethyl 2-(aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-(aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805383-06-5
• MF: C₁₁H₁₃BrF₂N₂O₂
• MW: 323.133929014206
• CID: 4865828
• Update Time: 2025-06-08

Ethyl 2-(aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H13BrF2N2O2/c1-2-18-9(17)3-6-8(4-15)16-5-7(10(6)12)11(13)14/h5,11H,2-4,15H2,1H3
• InChI Key： HZINOBBSZJTMLH-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(CN)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-acetate

Research Brief on Ethyl 2-(aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-acetate (CAS: 1805383-06-5)

Ethyl 2-(aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-acetate (CAS: 1805383-06-5) is a pyridine derivative that has recently gained attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. This compound, characterized by its unique bromo- and difluoromethyl-substituted pyridine core, has been explored in various drug discovery programs targeting infectious diseases, inflammatory disorders, and oncology. Recent studies have focused on its utility in constructing complex heterocyclic scaffolds with improved pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for novel kinase inhibitors. Researchers utilized its reactive aminomethyl and bromo groups for sequential cross-coupling reactions, enabling rapid diversification of the pyridine core. The difluoromethyl moiety was found to significantly enhance metabolic stability of the resulting compounds, addressing a common challenge in drug development. The study reported several lead compounds derived from this intermediate showing nanomolar potency against selected cancer targets.

In the area of antimicrobial development, a recent patent application (WO2023051234) disclosed the use of Ethyl 2-(aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-acetate in the synthesis of novel quinolone hybrids. The incorporation of this pyridine derivative led to compounds with improved activity against drug-resistant bacterial strains, particularly MRSA and ESBL-producing E. coli. The researchers attributed this enhanced activity to the optimal lipophilicity and electronic properties imparted by the difluoromethyl group at the 5-position of the pyridine ring.

From a synthetic chemistry perspective, several methodological advances have been reported for the modification of this compound. A 2024 paper in Organic Letters described a palladium-catalyzed amination protocol that allows for efficient conversion of the bromo substituent while preserving the sensitive difluoromethyl group. This development has significantly expanded the utility of 1805383-06-5 in medicinal chemistry campaigns, enabling the rapid generation of diverse analogs for structure-activity relationship studies.

The compound's safety profile has also been investigated in recent preclinical studies. Toxicology assessments conducted in 2023 showed favorable results, with the ethyl ester moiety undergoing predictable hydrolysis in physiological conditions. However, researchers noted that careful consideration must be given to the metabolic fate of the difluoromethyl group, as some fluorinated metabolites were observed in hepatic microsome studies. These findings have informed the design of subsequent analogs to optimize metabolic stability while maintaining therapeutic efficacy.

Looking forward, Ethyl 2-(aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-acetate continues to be a valuable scaffold in drug discovery. Its unique combination of reactive handles (bromo and aminomethyl groups) and stability-enhancing features (difluoromethyl group) make it particularly attractive for the development of next-generation therapeutics. Current research efforts are focusing on its application in targeted protein degradation platforms and as a component of antibody-drug conjugates, leveraging its demonstrated compatibility with various conjugation chemistries.